2-Benzylsulfanyl-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-benzylsulfanyl-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C15H16N2OS2/c1-2-17-14(18)13-12(8-9-19-13)16-15(17)20-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key: NOUSDWVKIBIRRM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(CCS2)N=C1SCC3=CC=CC=C3
• Molecular Formula: C15H16N2OS2
• DSSTOX Substance ID: DTXSID201331713
• Molecular Weight: 304.4 g/mol
• Solubility: 13.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 893368-42-8

Description

The compound “2-Benzylsulfanyl-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one” is a type of thienopyrimidine. Thienopyrimidines represent an important class of chemical compounds with diverse biological activities.

Synthesis Analysis

Thieno[3,2-d]pyrimidin-4-ones can be synthesized by heating thiophene-2-carboxamides in formic acid. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces the β-keto amides. These are then cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Molecular Structure Analysis

The molecular formula of a similar compound, “2-(Benzylsulfanyl)-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one”, is C19H16N2OS2. The average mass is 352.473 Da and the monoisotopic mass is 352.070404 Da.

Chemical Reactions Analysis

The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal.

Mechanism of Action

While the specific mechanism of action for “2-Benzylsulfanyl-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one” is not mentioned in the retrieved papers, thienopyrimidines have been studied for their antimicrobial properties. One of the most relevant mechanisms of action being the inhibition of tRNA (Guanine37-N1)-methyltransferase (TrmD).

Future Directions

The rapid development in bacterial resistance to many groups of known antibiotics forces researchers to discover antibacterial drug candidates with previously unknown mechanisms of action. The discovery of selective TrmD inhibitors in the series of carboxamide derivatives of thienopyrimidines became a background for further modification of the similar structures aimed at the development of promising antibacterial agents.